Cas no 106070-31-9 (2,7-Dichlorodihydrofluorescein)

• Product Name: 2,7-Dichlorodihydrofluorescein
• CAS No: 106070-31-9
• MF: C₂₀H₁₂Cl₂O₅
• MW: 403.212284088135
• CID: 155614
• PubChem ID: 14598431
• Update Time: 2025-08-05

2,7-Dichlorodihydrofluorescein Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(2,7-dichloro-3,6-dihydroxy-9H-xanthen-9-yl)-
• 2-(3,6-dichloro-2,7-dihydroxy-9H-xanthen-9-yl)benzoic acid
• 2-(2,7-Dichloro-3,6-dihydroxy-9H-xanthen-9-yl)benzoic acid
• 2-(2,7-Dichloro-3,6-dihydroxy-9H-xanthen-9-yl)-benzoic acid
• 2',7'-dichlorodihydrofluorescein
• 2',7'-dichlorofluorescin
• 2',7'-dihydrodichlorofluorescein
• 2`,7`-dichlorodihydrofluorescein
• AC1L3B72
• dichlorodihydrofluorescein
• 2,7-Dichlorodihydrofluorescein
• SCHEMBL621657
• HY-153006
• CS-0646356
• DTXSID80888823
• E79402
• 106070-31-9
• XDFNWJDGWJVGGN-UHFFFAOYSA-N
• 2,7-dichlorofluorescin
• CHEMBL1766696
• DCFH
• DCFH?
• DA-60040

• Inchi： 1S/C20H12Cl2O5/c21-13-5-11-17(7-15(13)23)27-18-8-16(24)14(22)6-12(18)19(11)9-3-1-2-4-10(9)20(25)26/h1-8,19,23-24H,(H,25,26)
• InChI Key： XDFNWJDGWJVGGN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)C(C1C=CC=CC=1C(=O)O)C1C=C(C(=CC=1O2)O)Cl)O

Computed Properties

• Exact Mass: 402.00626
• Monoisotopic Mass: 402.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 5
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.583
• Boiling Point: 553.7°Cat760mmHg
• Flash Point: 288.7°C
• Refractive Index: 1.717
• PSA: 86.99
• LogP: 5.38870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 2,7-Dichlorodihydrofluorescein

Introduction to 2,7-Dichlorodihydrofluorescein (CAS No. 106070-31-9)

2,7-Dichlorodihydrofluorescein, with the chemical formula C₁₈H₁₀Cl₂O₄ and CAS number 106070-31-9, is a fluorescent dye that has garnered significant attention in the field of biomedical research and chemical biology. This compound is a derivative of fluorescein, characterized by the substitution of two hydroxyl groups with chlorine atoms at the 2nd and 7th positions of the xanthene core. Its unique structural and photophysical properties make it a valuable tool for various applications, including cell imaging, biosensing, and drug delivery systems.

The fluorescence properties of 2,7-Dichlorodihydrofluorescein make it particularly useful in live-cell imaging studies. The introduction of chlorine atoms enhances its solubility in organic solvents while maintaining a high quantum yield, which is crucial for sensitive detection in biological systems. Researchers have leveraged these properties to develop probes for studying dynamic processes within living cells, such as calcium signaling, pH changes, and oxidative stress. The compound's ability to emit light in the visible spectrum (typically around 520 nm) ensures compatibility with standard fluorescence microscopy techniques.

In recent years, advancements in bioimaging have led to the exploration of 2,7-Dichlorodihydrofluorescein as a fluorescent marker in neuroscience research. Its stability under various physiological conditions allows for prolonged observation of neural activity without significant photobleaching. This has been particularly beneficial in studying synaptic plasticity and neuronal network dynamics. Moreover, the compound's compatibility with multiphoton microscopy has opened new avenues for high-resolution imaging deep within tissues, providing insights into complex biological processes that were previously inaccessible.

The utility of 2,7-Dichlorodihydrofluorescein extends beyond imaging applications. It has been employed in the development of biosensors for detecting specific analytes in biological fluids. For instance, its fluorescence intensity can be modulated by changes in environmental pH or the presence of reactive oxygen species (ROS), making it an effective tool for real-time monitoring of oxidative stress in cellular environments. This capability is particularly relevant in the study of aging and neurodegenerative diseases, where oxidative damage plays a critical role.

Recent studies have also highlighted the potential of 2,7-Dichlorodihydrofluorescein in drug discovery and development. Its fluorescence properties allow for the visualization of drug delivery systems, enabling researchers to track the biodistribution and targeting efficiency of nanoparticles or other carriers. This has been instrumental in optimizing formulations for targeted therapy, particularly in oncology and regenerative medicine. Additionally, the compound's ability to form stable complexes with therapeutic agents has been explored for developing prodrug systems that release drugs under specific physiological conditions.

The synthesis of 2,7-Dichlorodihydrofluorescein involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chlorine substitution at the 2nd and 7th positions is typically achieved using chlorinating agents such as phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). The reaction is often carried out under inert atmospheres to prevent unwanted side reactions, and purification steps such as column chromatography are employed to isolate the desired product.

In conclusion, 2,7-Dichlorodihydrofluorescein (CAS No. 106070-31-9) is a versatile fluorescent dye with broad applications in biomedical research. Its unique photophysical properties make it an invaluable tool for cell imaging, biosensing, and drug delivery systems. As research continues to uncover new methodologies and applications, the significance of this compound is expected to grow further, contributing to advancements in both basic science and clinical applications.